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Compound of Interest

Compound Name: 2,6-Dimethyl-4-pyranone

Cat. No.: B087240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the core physicochemical properties of

2,6-Dimethyl-4-pyranone (CAS RN: 1004-36-0), a heterocyclic compound with applications as

a chemical and organic intermediate, particularly in the agrochemical, pharmaceutical, and

dyestuff fields.[1] It is also utilized as a fragrance ingredient.[1][2][3][4]

Core Physicochemical Data
The melting and boiling points of 2,6-Dimethyl-4-pyranone are critical parameters for its

application in synthesis and formulation. The experimentally determined values are

summarized below.

Property Value Conditions

Melting Point 132-137 °C Not specified

Boiling Point 248-251 °C 760 mmHg

Note: The reported values represent a range from multiple sources.[1][2][3][4][5][6][7][8][9][10]

[11][12]

Experimental Protocols
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Detailed experimental protocols for the determination of the melting and boiling points of 2,6-
Dimethyl-4-pyranone are not explicitly detailed in the reviewed literature. However, standard

methods such as capillary melting point determination (e.g., using a Thiele tube or a digital

melting point apparatus) and distillation under atmospheric pressure are the conventional

techniques for obtaining such data for a crystalline solid.

Logical Relationship of Physicochemical Properties
The following diagram illustrates the relationship between the physical state of 2,6-Dimethyl-4-
pyranone and temperature.
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Caption: State transitions of 2,6-Dimethyl-4-pyranone with temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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